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Compound of Interest

Compound Name: dqp-1105

Cat. No.: B1230525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling, use, and

disposal of DQP-1105, a potent noncompetitive NMDA receptor antagonist. Given the absence

of a specific Safety Data Sheet (SDS), this protocol is based on established best practices for

handling potent, neuroactive research compounds. Adherence to these procedures is critical to

ensure personnel safety and maintain a secure laboratory environment.

I. Personal Protective Equipment (PPE)
When handling DQP-1105 in solid or solution form, the following minimum personal protective

equipment is mandatory. A risk assessment should be conducted to determine if additional

protection is required for specific procedures.
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PPE Category Minimum Requirement Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a barrier against

accidental skin contact.

Double-gloving is

recommended for potent

compounds to offer additional

protection in case the outer

glove is compromised.

Eye Protection
ANSI Z87.1-compliant safety

glasses with side shields.

Protects eyes from splashes or

aerosolized particles of the

compound.

Body Protection
A fully buttoned, long-sleeved

laboratory coat.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if there is a

risk of aerosolization or if

handling large quantities of the

solid compound outside of a

certified chemical fume hood.

To prevent inhalation of the

compound, which could have

direct neurological effects.

II. Engineering Controls
To minimize exposure, all handling of DQP-1105, especially the weighing of the solid form and

the preparation of stock solutions, must be conducted within a certified chemical fume hood or

a similar ventilated enclosure.

III. Experimental Workflow: Safe Handling and
Disposal of DQP-1105
The following diagram outlines the standard operating procedure for the safe handling and

disposal of DQP-1105.
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Figure 1. Workflow for safe handling and disposal of DQP-1105.

IV. Disposal Plan
All waste materials contaminated with DQP-1105 must be disposed of as hazardous chemical

waste in accordance with institutional and local regulations. This includes:

Solid Waste: Contaminated gloves, bench paper, and any other solid materials. These

should be collected in a designated, labeled hazardous waste bag.

Liquid Waste: Unused solutions and contaminated solvents. These should be collected in a

designated, labeled, sealed hazardous waste container.

Sharps: Contaminated needles, syringes, and pipette tips must be disposed of in a

designated sharps container for chemical waste.

Never dispose of DQP-1105 down the drain or in the regular trash.

V. Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

In the event of a spill, evacuate the area and prevent others from entering. Wear appropriate

PPE and clean the spill according to your institution's established procedures for potent

compounds. If the spill is large or you are unsure how to proceed, contact your institution's

Environmental Health and Safety (EHS) department.

To cite this document: BenchChem. [Essential Safety and Handling Protocol for DQP-1105].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230525#personal-protective-equipment-for-
handling-dqp-1105]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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